molecular formula C7H11NO B8399338 N-Butylpropiolamide

N-Butylpropiolamide

Cat. No. B8399338
M. Wt: 125.17 g/mol
InChI Key: WMAWPLKYOHBEJP-UHFFFAOYSA-N
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Description

N-Butylpropiolamide is a useful research compound. Its molecular formula is C7H11NO and its molecular weight is 125.17 g/mol. The purity is usually 95%.
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properties

Product Name

N-Butylpropiolamide

Molecular Formula

C7H11NO

Molecular Weight

125.17 g/mol

IUPAC Name

N-butylprop-2-ynamide

InChI

InChI=1S/C7H11NO/c1-3-5-6-8-7(9)4-2/h2H,3,5-6H2,1H3,(H,8,9)

InChI Key

WMAWPLKYOHBEJP-UHFFFAOYSA-N

Canonical SMILES

CCCCNC(=O)C#C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 30 mL of water and 7.68 g (105 mmol) n-Butylamine is added dropwise 9.8 g (100 mmol) ethyl propiolate at 0° C. for 30 minutes. The mixture was stirred for 2 h at 0° C., then acetic acid (2 mL) was added. The mixture was stirred for another 10 minutes and saturated with NaCl, followed by extraction with ethyl acetate (3×20 mL). The combined organic phase was washed with saturated aqueous solution of NaHCO3 (20 mL), dried over Na2SO4, and removed by rotary evaporation to give product (12.0 g, yield 95%, purity 69% by GC).
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Synthesis routes and methods II

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To a solution of 30 mL of water and 7.3 g (100 mmol) n-Butylamine is added dropwise 8.4 g (100 mmol) methyl propiolate at 0° C. for 30 minutes. The mixture was stirred for 2 h at 0° C., then acetic acid (2 mL) was added. The mixture was stirred for another 10 minutes and saturated with NaCl, followed by extraction with ethyl acetate (3×20 mL). The combined organic phase was washed with saturated aqueous solution of NaHCO3 (20 mL), dried over Na2SO4, and removed by rotary evaporation to give product (12.0 g, yield 96%, purity 96% by GC).
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